Cas no 101028-38-0 (4,4'-Di(methylthio)-2,2'-bipyridine)

4,4'-Di(methylthio)-2,2'-bipyridine structure
101028-38-0 structure
4,4'-Di(methylthio)-2,2'-bipyridine
101028-38-0
C12H12N2S2
248.36708
137088
56845779

4,4'-Di(methylthio)-2,2'-bipyridine Properties

Names and Identifiers

    • 2,2'-Bipyridine,4,4'-bis(methylthio)-
    • 4,4'-DI(METHYLTHIO)-2,2'-BIPYRIDINE
    • 4-methylsulfanyl-2-(4-methylsulfanylpyridin-2-yl)pyridine
    • 4,4'-dimethylthio-2,2'-bipyridine
    • 4,4'-dithiomethyl-2,2'-bipyridine
    • 4,4'-di-(Methylthio)-2,2'-bipyridine
    • 4,4'-Bis(methylthio)-2,2'-bipyridine
    • 101028-38-0
    • DTXSID70718706
    • 4,4/'-DI(METHYLTHIO)-2,2/'-BIPYRIDINE
    • 4,4'-Bis(methylsulfanyl)-2,2'-bipyridine
    • 2,2'-Bipyridine, 4,4'-bis(methylthio)-
    • AKOS015911080
    • W-200644
    • +Expand
    • HIXBLLPECIUVCR-UHFFFAOYSA-N
    • InChI=1S/C12H12N2S2/c1-15-9-3-5-13-11(7-9)12-8-10(16-2)4-6-14-12/h3-8H,1-2H3
    • CSC1C=CN=C(C2=NC=CC(SC)=C2)C=1

Computed Properties

  • 248.04400
  • 0
  • 4
  • 3
  • 248.04419074g/mol
  • 16
  • 191
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.5
  • 76.4Ų

Experimental Properties

  • 3.58740
  • 76.38000

4,4'-Di(methylthio)-2,2'-bipyridine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
D262370-25mg
4,4'-Di(methylthio)-2,2'-bipyridine
101028-38-0
25mg
$ 140.00 2022-06-05

4,4'-Di(methylthio)-2,2'-bipyridine Related Literature

  • 1. Preparation and characterisation of 2,2′-bipyridine-4,4′-disulphonic and -5-sulphonic acids and their ruthenium(II) complexes. Excited-state properties and excited-state electron-transfer reactions of ruthenium(II) complexes containing 2,2′-bipyridine-4,4′-disulphonic acid or 2,2′-bipyridine-4,4′ dicarboxylic acid
    Susan Anderson,Edwin C. Constable,Kenneth R. Seddon,Janet E. Turp,James E. Baggott,Michael J. Pilling J. Chem. Soc. Dalton Trans. 1985 2247
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